Cas no 7783-03-1 (Tungstic acid)

• Product Name: Tungstic acid
• CAS No: 7783-03-1
• MF: H₂O₄W
• MW: 249.85347700119
• MDL: MFCD00011336
• CID: 47829
• PubChem ID: 24890152
• Update Time: 2025-09-19

Tungstic acid Chemical and Physical Properties

Names and Identifiers

• Tungstic acid
• Tungstic(VI) acid
• Wolframic acid
• Dihydrogen wolframate
• dihydroxidodioxidotungsten
• dihydroxy(dioxo)tungsten
• dihydroxy-dioxotungsten
• Orthotungstic acid
• Tunstic acid
• Wolframsaure
• Tungstic acid, 99%
• Tungstic acid (H2WO4)
• J4D6K0RX2G
• Tungstate (WO42-), dihydrogen, (T-4)-
• H2WO4
• Tungstate (WO42-), hydrogen (1:2), (T-4)-
• CMPGARWFYBADJI-UHFFFAOYSA-L
• [WO2(OH)2]
• RL04997
• BC204521
• NCI60_00
• TUNGSTIC(VI) ACID [MI]
• C20679
• Tungstic acid, 99.999% trace metals basis
• NCI60_009849
• Q416538
• WOLFRAMIC ACID, ANHYDROUS
• Pyrrolidine, 1-(2,6-dimethylphenyl)-
• SB66399
• UNII-J4D6K0RX2G
• EINECS 231-975-2
• 7783-03-1
• MFCD00011336
• J-525145
• Tungstic acid, >=99.0% (calcined substance, T), powder
• CHEBI:36272
• AKOS015960973
• PD162531
• EC 231-975-2
• Tungsten hydroxide oxide
• Tungstate (WO42-), dihydrogen, (beta-4)-
• Tungstic acid, 99.95% metals basis
• Tungsticacid
• (WO2(OH)2)
• tungsten acid
• DTXCID0071964
• 231-975-2

• MDL： MFCD00011336
• Inchi： 1S/2H2O.2O.W/h2*1H2;;;/q;;;;+2/p-2
• InChI Key： CMPGARWFYBADJI-UHFFFAOYSA-L
• SMILES： [W](=O)(=O)(O)O

Computed Properties

• Exact Mass: 249.94600
• Monoisotopic Mass: 249.946241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: It can exist in many states. Yellow powder or crystal, etc
• Density: 5.5 g/mL at 25 °C(lit.)
• Melting Point: 100°C (dec.)
• Boiling Point: 1473°C
• Flash Point: 1473°C
• Refractive Index: 2.24
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 74.60000
• LogP: -0.59120
• Merck: 14,9818
• Sensitiveness: Sensitive to humidity
• Vapor Pressure: No data available

Tungstic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• RTECS：YO7840000
• TSCA：Yes
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Miscellaneous mixed metal/non-metals Miscellaneous metallic oxoanionic compounds Miscellaneous tungstates
• Material Chemicals Electrical Materials